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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl (R)-(+)-lactate, a chiral compound of significant interest in various chemical and
pharmaceutical applications. The information is presented to be a valuable resource for
laboratory and development work.

Introduction

Methyl (R)-(+)-lactate, also known as D-lactic acid methyl ester, is the methyl ester of the R-
enantiomer of lactic acid.[1] Its chemical formula is C4H803.[2] This colorless liquid is
recognized as a green solvent due to its biodegradability and is completely miscible with water
and most organic liquids.[3][4] It serves as a crucial building block in chiral synthesis for
pharmaceuticals and is used in the production of biodegradable polymers like polylactic acid
(PLA).[1]

Core Physical Properties

The physical characteristics of Methyl (R)-(+)-lactate are fundamental to its application in
research and manufacturing. These properties dictate its behavior as a solvent, its handling
requirements, and its role in chemical synthesis.

The following table summarizes the key quantitative physical properties of Methyl (R)-(+)-
lactate.
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Property Value Conditions
Molecular Formula C4H803

Molecular Weight 104.10 g/mol

Density 1.09 g/mL at 25°C

Boiling Point 144-145 °C at 760 mm Hg
Melting Point approx. -66 °C

Refractive Index 1.4120 - 1.4140 at 20°C

Specific Rotation [a] +8.4° to +8.5° at 20-21°C (neat)
Flash Point 49 °C (120.2 °F) closed cup
Vapor Pressure 1.93 mmHg at 25°C

References: Molecular Formula[1][2], Molecular Weight[1][2], Density[5][6][7], Boiling Point[5]
[6][8], Melting Point[4][8][9], Refractive Index[4][5], Specific Rotation[5][6][10], Flash Point[4][5]
[11], Vapor Pressure[4][12][13].

o Appearance: Clear, colorless liquid.[3][4][5]

o Solubility: Miscible with water (though it hydrolyzes), alcohol, and ether. It is also miscible
with most common organic solvents.[3][5]

Experimental Protocols for Property Determination

While the specific experimental standards (e.g., ASTM, ISO) used for the cited data are not
detailed in the source documents, the determination of these physical properties generally
follows established laboratory protocols.

» Density: Typically determined using a pycnometer or a digital density meter. The method
involves measuring the mass of a known volume of the liquid at a controlled temperature
(e.g., 25°C).

» Boiling Point: Measured by distillation or using a specialized apparatus that determines the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
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pressure.

» Refractive Index: A refractometer is used to measure the extent to which light is bent as it
passes through the liquid. This is a temperature-dependent property, hence the standard
measurement at 20°C.

o Specific Rotation: Measured using a polarimeter. This instrument passes polarized light
through a sample of the chiral substance and measures the angle of rotation. The "neat"
condition indicates the pure liquid was used for the measurement.

o Flash Point: Determined using either an open-cup or closed-cup apparatus. The closed-cup
method, as cited, generally yields lower values and is a measure of the lowest temperature
at which the liquid's vapors will ignite in the presence of an ignition source.

Logical Relationship of Physical Properties

The following diagram illustrates the relationship between the fundamental identity of Methyl
(R)-(+)-lactate and its key physical properties.
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Figure 1: Physical Properties of Methyl (R)-(+)-lactate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

